Cas no 1805066-16-3 (3-(Difluoromethyl)-6-methoxy-2-methylpyridine-5-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-5-sulfonyl chloride
• CAS No: 1805066-16-3
• MF: C₈H₈ClF₂NO₃S
• MW: 271.668827056885
• CID: 4896754
• Update Time: 2025-06-23

3-(Difluoromethyl)-6-methoxy-2-methylpyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-5-sulfonyl chloride

• Inchi： 1S/C8H8ClF2NO3S/c1-4-5(7(10)11)3-6(16(9,13)14)8(12-4)15-2/h3,7H,1-2H3
• InChI Key： XGGRYEVMBBXVSQ-UHFFFAOYSA-N
• SMILES： ClS(C1=C(N=C(C)C(C(F)F)=C1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-5-sulfonyl chloride

Introduction to 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-5-sulfonyl chloride (CAS No. 1805066-16-3) and Its Applications in Modern Chemical Biology

3-(Difluoromethyl)-6-methoxy-2-methylpyridine-5-sulfonyl chloride, identified by the CAS number 1805066-16-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in synthetic chemistry and medicinal applications. The presence of a difluoromethyl group and a methoxy substituent in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The sulfonyl chloride functional group in this compound is particularly noteworthy, as it serves as a reactive handle for further derivatization. This reactivity allows for the facile introduction of sulfonyl groups into other molecules, which is a common strategy in drug discovery and development. The 3-(difluoromethyl) moiety is especially interesting due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been leveraged in recent years to develop novel therapeutics targeting various diseases.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for protein-protein interactions (PPIs). 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-5-sulfonyl chloride has emerged as a key building block in the synthesis of PPI modulators. The unique combination of substituents in this compound allows for precise tuning of its binding properties, making it an attractive scaffold for designing high-affinity inhibitors. Several studies have demonstrated its utility in generating potent inhibitors of kinases and other signaling proteins, which are critical targets in oncology and inflammatory diseases.

Another area where this compound has shown promise is in the development of chemokine receptor antagonists. Chemokines play a pivotal role in immune cell trafficking and inflammation, making them attractive targets for therapeutic intervention. Researchers have utilized 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-5-sulfonyl chloride to synthesize novel chemokine receptor ligands that exhibit high selectivity and efficacy. These findings highlight the compound's potential as a lead compound or intermediate in the discovery of new anti-inflammatory agents.

The methoxy group in the molecular structure also contributes to the compound's overall functionality, providing a site for further chemical modification. This flexibility has been exploited in the synthesis of protease inhibitors, where sulfonyl derivatives are known to exhibit strong inhibitory activity. By incorporating this compound into drug design strategies, chemists have been able to develop more potent and selective protease inhibitors, which are essential for treating conditions such as HIV/AIDS and cancer.

Advances in computational chemistry have further enhanced the utility of 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-5-sulfonyl chloride. Molecular modeling studies have revealed insights into its binding interactions with biological targets, enabling researchers to optimize its structure for improved efficacy. These computational approaches have been instrumental in guiding synthetic efforts and identifying new applications for this compound.

The pharmaceutical industry has also recognized the potential of this compound as a starting material for large-scale synthesis. Its robust chemical properties make it suitable for industrial processes, ensuring consistent quality and yield. As demand for specialized intermediates grows, 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-5-sulfonyl chloride is poised to play a crucial role in meeting these needs.

In conclusion, 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-5-sulfonyl chloride (CAS No. 1805066-16-3) is a versatile and highly functional compound with significant applications in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules, particularly inhibitors of protein-protein interactions and proteases. As research continues to uncover new therapeutic targets, this compound will undoubtedly remain at the forefront of drug discovery efforts.